4-(4-chlorobenzoyl)-1H-pyrrole-2-carbonitrile
Description
“4-(4-chlorobenzoyl)-1H-pyrrole-2-carbonitrile” is likely a synthetic organic compound. It is a derivative of pyrrole, which is a heterocyclic aromatic organic compound . The “4-chlorobenzoyl” group suggests the presence of a benzoyl group substituted with a chlorine atom .
Synthesis Analysis
While specific synthesis methods for “4-(4-chlorobenzoyl)-1H-pyrrole-2-carbonitrile” are not available, similar compounds are often synthesized through reactions involving acylation, substitution, or condensation .
Molecular Structure Analysis
The molecular structure of “4-(4-chlorobenzoyl)-1H-pyrrole-2-carbonitrile” would likely include a pyrrole ring, a benzoyl group, and a nitrile group .
Scientific Research Applications
Conductive Polymers
Research by Sotzing et al. (1996) delved into the synthesis of derivatized bis(pyrrol-2-yl) arylenes, including compounds related to 4-(4-chlorobenzoyl)-1H-pyrrole-2-carbonitrile, for the development of conducting polymers through electropolymerization. These compounds exhibit low oxidation potentials, making them stable in their conducting form, which is significant for applications in electronic devices and materials science Sotzing, Reynolds, Katritzky, Soloducho, Belyakov, Musgrave, 1996.
Heterocyclic Chemistry
Abdel-Razik (2004) explored reactions involving enaminonitrile with chlorocarbonyl isocyanate to produce a range of heterocyclic derivatives, including pyrrolo[3,4-f][1,3,5]triazepine and pyridazino[4,5-f][1,3,5]triazepine derivatives. This work highlights the versatility of related pyrrole carbonitriles in synthesizing complex heterocycles, which are crucial in pharmaceuticals and agrochemicals Abdel-Razik, 2004.
Organic Synthesis Methodologies
Bergner et al. (2009) reported on the cyclocondensation of alpha-aminonitriles with enones, leading to the formation of 3,4-dihydro-2H-pyrrole-2-carbonitriles and subsequently to 2,3,5-trisubstituted pyrroles. This research provides insights into the synthesis of polysubstituted pyrroles from pyrrole carbonitriles, showcasing the potential of these compounds in synthesizing valuable organic intermediates Bergner, Wiebe, Meyer, Opatz, 2009.
properties
IUPAC Name |
4-(4-chlorobenzoyl)-1H-pyrrole-2-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7ClN2O/c13-10-3-1-8(2-4-10)12(16)9-5-11(6-14)15-7-9/h1-5,7,15H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GOKYFCKCUKHXKE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)C2=CNC(=C2)C#N)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-chlorobenzoyl)-1H-pyrrole-2-carbonitrile | |
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